Cas no 160632-05-3 (N-(7-Oxadecyl)deoxynojirimycin)

• Product name: N-(7-Oxadecyl)deoxynojirimycin
• CAS No: 160632-05-3
• MF: C₁₅H₃₁NO₅
• MW: 305.410345315933
• CID: 109545
• PubChem ID: 475540

N-(7-Oxadecyl)deoxynojirimycin Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Piperidinetriol,2-(hydroxymethyl)-1-(6-propoxyhexyl)-, (2R,3R,4R,5S)-
• N-(7-Oxadecyl)deoxynojirimycin
• N-(7-Oxadecyl)deoxyn
• (2R,3R,4R,5S)-2-(HydroxyMethyl)-1-(6-propoxyhexyl)-3,4,5-piperidinetriol
• N-(7-Oxadecyl)-1-deoxynojirimycin
• N-(7-oxadecyl)-deoxynojirimycin
• N-7-oxa-decyl deoxynorjirimycin
• N-7-oxadecyl DNJ
• W-201457
• 160632-05-3
• 2-(hydroxymethyl)-1-(6-propoxyhexyl)piperidine-3,4,5-triol
• SCHEMBL12858828
• N-7-Oxadecyl-1-deoxynojirimycin
• (2R,3R,4R,5S)-2-(hydroxymethyl)-1-(6-propoxyhexyl)piperidine-3,4,5-triol
• (2R,3R,4R,5S)-2-(Hydroxymethyl)-1-(6-propoxyhexyl)-3,4,5-piperidinetriol;

• Inchi： InChI=1S/C15H31NO5/c1-2-8-21-9-6-4-3-5-7-16-10-13(18)15(20)14(19)12(16)11-17/h12-15,17-20H,2-11H2,1H3/t12?,13?,14-,15-/m1/s1
• InChI Key： OLYHECNPMKMYII-NEXFUWMNSA-N
• SMILES： CCCOCCCCCCN1CC(O)[C@@H](O)[C@H](O)C1CO

Computed Properties

• Exact Mass: 305.22000
• Monoisotopic Mass: 305.22
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.4A^2
• XLogP3: 0.3

Experimental Properties

• Density: 1.145
• Boiling Point: 475.3°C at 760 mmHg
• Flash Point: 241.2°C
• Refractive Index: 1.52
• PSA: 93.39000
• LogP: -0.32950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines